N-[(1-Thiophen-3-ylcyclopropyl)methyl]methanesulfonamide

• IUPAC Name: N-[(1-thiophen-3-ylcyclopropyl)methyl]methanesulfonamide
• InChI: InChI=1S/C9H13NO2S2/c1-14(11,12)10-7-9(3-4-9)8-2-5-13-6-8/h2,5-6,10H,3-4,7H2,1H3
• InChI Key: RMAVQWGSPYJALS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCC1(CC1)C2=CSC=C2
• Molecular Formula: C9H13NO2S2
• Molecular Weight: 231.3 g/mol

Description

N-[(1-Thiophen-3-ylcyclopropyl)methyl]methanesulfonamide, also known as CP-465,022, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a selective antagonist of the orexin receptor, which is involved in the regulation of sleep and wakefulness.

Mechanism of Action

N-[(1-Thiophen-3-ylcyclopropyl)methyl]methanesulfonamide acts as a selective antagonist of the orexin receptor. The orexin receptor is involved in the regulation of sleep and wakefulness, as well as other physiological processes such as appetite, energy balance, and reward. By blocking the orexin receptor, this compound can modulate these processes and potentially treat sleep disorders, addiction, anxiety, and depression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal models, the compound has been shown to increase sleep duration and improve sleep quality. It has also been shown to reduce drug-seeking behavior in animal models of addiction. Additionally, the compound has been shown to reduce anxiety-like behavior and improve mood in animal models of depression.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(1-Thiophen-3-ylcyclopropyl)methyl]methanesulfonamide in lab experiments is its high potency and selectivity for the orexin receptor. This allows for precise modulation of the receptor and reduces the potential for off-target effects. However, one limitation of using the compound is its limited solubility in aqueous solutions, which can make dosing and administration challenging.

Future Directions

There are several future directions for research on N-[(1-Thiophen-3-ylcyclopropyl)methyl]methanesulfonamide. One direction is to further explore its potential therapeutic applications, particularly in the treatment of sleep disorders, addiction, anxiety, and depression. Another direction is to optimize the synthesis method to improve yield and purity of the compound. Additionally, further studies are needed to fully understand the biochemical and physiological effects of the compound and its potential side effects.

Synthesis Methods

The synthesis of N-[(1-Thiophen-3-ylcyclopropyl)methyl]methanesulfonamide involves several steps. The first step is the preparation of 1-thiophen-3-ylcyclopropanecarboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with methylamine and sodium methanesulfonate to yield this compound. The synthesis method has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

N-[(1-Thiophen-3-ylcyclopropyl)methyl]methanesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to be a potent and selective antagonist of the orexin receptor, which is involved in the regulation of sleep and wakefulness. The compound has been studied in animal models of sleep disorders, including narcolepsy and insomnia. It has also been studied for its potential use in the treatment of addiction, anxiety, and depression.